Cas no 2248694-27-9 (N-{1-(1-methyl-1H-imidazol-2-yl)methyl-2-oxopiperidin-3-yl}prop-2-enamide)

• Product Name: N-{1-(1-methyl-1H-imidazol-2-yl)methyl-2-oxopiperidin-3-yl}prop-2-enamide
• CAS No: 2248694-27-9
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 5412802
• PubChem ID: 154776004
• Update Time: 2025-07-20

N-{1-(1-methyl-1H-imidazol-2-yl)methyl-2-oxopiperidin-3-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2248694-27-9
• Z2738287019
• EN300-26586944
• N-{1-[(1-methyl-1H-imidazol-2-yl)methyl]-2-oxopiperidin-3-yl}prop-2-enamide
• N-[1-[(1-Methyl-1H-imidazol-2-yl)methyl]-2-oxo-3-piperidinyl]-2-propenamide
• N-{1-(1-methyl-1H-imidazol-2-yl)methyl-2-oxopiperidin-3-yl}prop-2-enamide

• Inchi： 1S/C13H18N4O2/c1-3-12(18)15-10-5-4-7-17(13(10)19)9-11-14-6-8-16(11)2/h3,6,8,10H,1,4-5,7,9H2,2H3,(H,15,18)
• InChI Key： PVWGRXLIPFSGHM-UHFFFAOYSA-N
• SMILES： C(NC1CCCN(CC2N(C)C=CN=2)C1=O)(=O)C=C

Computed Properties

• Exact Mass: 262.14297583g/mol
• Monoisotopic Mass: 262.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.4±50.0 °C(Predicted)
• pka: 13.61±0.20(Predicted)

Additional information on N-{1-(1-methyl-1H-imidazol-2-yl)methyl-2-oxopiperidin-3-yl}prop-2-enamide

Comprehensive Overview of N-{1-(1-methyl-1H-imidazol-2-yl)methyl-2-oxopiperidin-3-yl}prop-2-enamide (CAS No. 2248694-27-9)

The compound N-{1-(1-methyl-1H-imidazol-2-yl)methyl-2-oxopiperidin-3-yl}prop-2-enamide (CAS No. 2248694-27-9) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its complex nomenclature reflects its intricate architecture, combining a piperidin-2-one core with a 1-methyl-1H-imidazole substituent and an acrylamide functional group. This combination of moieties suggests potential bioactivity, particularly in modulating protein-protein interactions or enzymatic processes.

Recent advancements in small molecule therapeutics have highlighted the importance of compounds like N-{1-(1-methyl-1H-imidazol-2-yl)methyl-2-oxopiperidin-3-yl}prop-2-enamide. Researchers are particularly intrigued by its potential applications in targeted drug delivery systems and precision medicine, areas that dominate current pharmaceutical discussions. The presence of both hydrogen bond acceptors and donors in its structure makes it a candidate for kinase inhibition studies, a hot topic in oncology research.

The synthesis of this compound typically involves multi-step organic transformations, with key steps including the formation of the 2-oxopiperidine scaffold and subsequent introduction of the imidazole and acrylamide functionalities. Analytical characterization often employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are frequently searched terms among chemistry professionals and students alike.

In the context of structure-activity relationship (SAR) studies, the 1-methyl-1H-imidazol-2-yl moiety has shown promise in enhancing binding affinity to certain biological targets. This observation aligns with current trends in fragment-based drug design, where researchers increasingly focus on optimizing specific molecular fragments to improve drug efficacy. The compound's prop-2-enamide group may also participate in covalent bonding with biological nucleophiles, a mechanism gaining attention in irreversible inhibitor development.

From a physicochemical perspective, CAS No. 2248694-27-9 exhibits properties typical of drug-like molecules, with calculated parameters falling within the ranges suggested by Lipinski's rule of five. Its solubility profile and stability under various pH conditions make it suitable for further pharmacological evaluation, addressing common queries about compound druggability in online forums and academic discussions.

The scientific community continues to explore derivatives of this scaffold, particularly in the context of neurodegenerative diseases and inflammatory disorders, two areas receiving substantial research funding worldwide. Computational modeling studies suggest that modifications to the piperidinone ring could yield compounds with improved blood-brain barrier penetration, a critical factor in CNS drug development.

Quality control protocols for N-{1-(1-methyl-1H-imidazol-2-yl)methyl-2-oxopiperidin-3-yl}prop-2-enamide typically emphasize purity assessment through HPLC and residual solvent analysis, reflecting industry standards that frequently appear in regulatory documentation searches. The compound's stability under various storage conditions is another practical consideration for researchers, as evidenced by numerous forum discussions about compound storage best practices.

As the pharmaceutical industry shifts toward more personalized treatment approaches, molecules with well-defined stereochemistry like 2248694-27-9 gain importance. The chiral center in the piperidinone ring presents opportunities for developing enantiomerically pure versions, addressing the growing demand for stereoselective synthesis methods in peer-reviewed literature and patent applications.

Environmental considerations in chemical research have also brought attention to the green chemistry aspects of synthesizing such compounds. Recent publications have explored catalytic methods for constructing similar frameworks, responding to the increasing search volume for sustainable synthetic routes among environmentally conscious researchers.

In conclusion, N-{1-(1-methyl-1H-imidazol-2-yl)methyl-2-oxopiperidin-3-yl}prop-2-enamide represents a fascinating case study in modern medicinal chemistry, embodying several current research trends from covalent inhibitor design to computational drug discovery. Its continued investigation may yield valuable insights for developing novel therapeutic agents across multiple disease areas.